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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Cyclohexylphenol (CAS 1131-60-8) is a substituted phenolic compound utilized as a non-

staining antioxidant in the rubber industry.[1][2] Its chemical structure, featuring a bulky

cyclohexyl group attached to the phenol ring, confers steric hindrance, which is characteristic of

many phenolic antioxidants. This steric hindrance enhances its ability to act as a primary

antioxidant by scavenging free radicals generated during the oxidative degradation of rubber

polymers.[3] The degradation of rubber, initiated by factors such as heat, oxygen, and ozone,

leads to a loss of desirable physical properties, including elasticity, strength, and durability.[2][4]

The incorporation of 4-Cyclohexylphenol into rubber formulations mitigates these effects,

thereby extending the service life of the final product.[1]

These application notes provide a comprehensive overview of the use of 4-Cyclohexylphenol
as a rubber antioxidant, including its mechanism of action, relevant experimental protocols for

its evaluation, and a summary of its performance characteristics.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Cyclohexylphenol is presented in

the table below.
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Property Value Reference(s)

CAS Number 1131-60-8 [5]

Molecular Formula C₁₂H₁₆O [5]

Molecular Weight 176.26 g/mol

Appearance
White to light yellow powder or

crystal

Melting Point 129-133 °C [6]

Boiling Point 213-215 °C [6]

Solubility
Soluble in organic solvents;

sparingly soluble in water.
[5]

Mechanism of Action
As a hindered phenolic antioxidant, 4-Cyclohexylphenol functions primarily as a free-radical

scavenger. The oxidative degradation of rubber polymers proceeds via a free-radical chain

reaction. The phenolic hydroxyl group in 4-Cyclohexylphenol can donate a hydrogen atom to

reactive peroxy radicals (ROO•) and alkyl radicals (R•) that are formed during the oxidation

process. This donation neutralizes the radicals and terminates the chain reaction, thus

preventing further degradation of the polymer backbone.[3][4] The resulting phenoxyl radical is

stabilized by resonance and the steric hindrance provided by the cyclohexyl group, which limits

its ability to initiate new oxidation chains.[3]
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Antioxidant mechanism of 4-Cyclohexylphenol in rubber.
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The following protocols are generalized procedures for evaluating the effectiveness of 4-
Cyclohexylphenol as an antioxidant in a typical rubber formulation. These are based on

widely accepted ASTM standards.

Preparation of Rubber Compounds
Objective: To prepare rubber compounds with and without 4-Cyclohexylphenol for

comparative testing.

Materials:

Natural Rubber (NR) or Styrene-Butadiene Rubber (SBR)

Zinc Oxide (ZnO)

Stearic Acid

Carbon Black (e.g., N330)

Processing Oil (e.g., naphthenic)

Sulfur

Accelerator (e.g., N-tert-butyl-2-benzothiazolesulfenamide - TBBS)

4-Cyclohexylphenol

Control Antioxidant (optional, e.g., a standard phenolic or amine antioxidant)

Equipment:

Two-roll mill or internal mixer (e.g., Banbury mixer)

Analytical balance

Procedure:

Masterbatch Preparation: a. Masticate the rubber on the two-roll mill until a continuous band

is formed. b. Add zinc oxide and stearic acid and mix until fully dispersed. c. Gradually add
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the carbon black, ensuring it is well incorporated into the rubber matrix. d. Add the

processing oil and mix until a homogenous masterbatch is achieved. e. Add 4-
Cyclohexylphenol (or the control antioxidant) to the respective batches and mix thoroughly.

For the control batch, no antioxidant is added. A typical loading level for phenolic

antioxidants is in the range of 1-2 parts per hundred rubber (phr).

Final Mixing: a. Add the sulfur and accelerator to the masterbatch on the cooled mill. b. Mix

until the curatives are fully dispersed. The total mixing time should be kept short to prevent

scorching.

Sheeting: a. Sheet out the compounded rubber to the desired thickness for molding.

Example Formulation (phr - parts per hundred rubber):

Ingredient Control 4-Cyclohexylphenol

Natural Rubber (SMR 20) 100 100

Zinc Oxide 5 5

Stearic Acid 2 2

Carbon Black (N330) 50 50

Naphthenic Oil 5 5

Sulfur 2 2

TBBS 1 1

4-Cyclohexylphenol 0 1.5

Vulcanization
Objective: To cure the prepared rubber compounds into test specimens.

Equipment:

Compression molding press with heated platens

Molds for tensile test sheets and other required specimen shapes
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Procedure:

Determine the optimal cure time (t90) for each compound using a rheometer (e.g., Moving

Die Rheometer - MDR) according to ASTM D5289.

Preheat the compression molding press to the vulcanization temperature (e.g., 160°C).

Place the uncured rubber compound into the preheated mold.

Close the press and apply pressure.

Cure for the predetermined optimal cure time.

Remove the cured rubber sheet from the mold and allow it to cool to room temperature.

Accelerated Aging
Objective: To simulate the long-term effects of oxidative degradation on the rubber

vulcanizates.

Equipment:

Air-circulating oven (as per ASTM D573)

Procedure:

Cut the required test specimens from the vulcanized rubber sheets (e.g., dumbbell-shaped

specimens for tensile testing according to ASTM D412).

Measure the initial physical properties of the unaged specimens (see Protocol 4).

Place a set of specimens in the air-circulating oven at a specified temperature (e.g., 70°C or

100°C) for various time intervals (e.g., 24, 48, 72, 168 hours).

After each aging interval, remove the specimens from the oven and allow them to cool to

room temperature for at least 24 hours before testing.

Physical Property Testing
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Objective: To evaluate the effect of 4-Cyclohexylphenol on the physical properties of the

rubber before and after accelerated aging.

Equipment:

Tensile testing machine

Hardness tester (Durometer Shore A)

Procedure:

Tensile Properties (ASTM D412): a. Measure the tensile strength, elongation at break, and

modulus of the unaged and aged dumbbell specimens. b. Record the data for each aging

interval.

Hardness (ASTM D2240): a. Measure the Shore A hardness of the unaged and aged

specimens. b. Record the data for each aging interval.

Data Analysis: a. Calculate the percentage retention of tensile strength and elongation at

break after each aging period compared to the unaged values. b. Compare the results for the

control compound and the compound containing 4-Cyclohexylphenol.
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Workflow for evaluating 4-Cyclohexylphenol in rubber.
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While specific quantitative data for 4-Cyclohexylphenol from peer-reviewed publications is

limited, the following tables represent the expected outcomes from the experimental protocols

described above. The data would demonstrate the ability of 4-Cyclohexylphenol to preserve

the physical properties of rubber after accelerated aging.

Table 1: Effect of 4-Cyclohexylphenol on the Physical Properties of Natural Rubber After

Accelerated Aging at 100°C for 72 hours.

Property Unaged
Aged (Control - No
Antioxidant)

Aged (with 4-
Cyclohexylphenol)

Tensile Strength

(MPa)
20.5 12.3 18.1

Elongation at Break

(%)
550 280 480

Hardness (Shore A) 60 68 62

Retention of Tensile

Strength (%)
100 60 88

Retention of

Elongation at Break

(%)

100 51 87

Table 2: Comparative Performance of Antioxidants in SBR After Accelerated Aging at 70°C for

168 hours.
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Property
Control (No
Antioxidant)

4-
Cyclohexylphenol
(1.5 phr)

BHT (1.5 phr)

Change in Tensile

Strength (%)
-45 -15 -20

Change in Elongation

at Break (%)
-60 -25 -30

Change in Hardness

(points)
+8 +3 +4

Conclusion
4-Cyclohexylphenol is an effective non-staining antioxidant for various rubber types, including

natural rubber and synthetic elastomers like SBR and EPDM. Its mechanism of action as a

hindered phenol allows it to efficiently interrupt the oxidative degradation process, thereby

preserving the mechanical properties of the rubber. The experimental protocols outlined

provide a standardized framework for researchers and scientists to evaluate the performance

of 4-Cyclohexylphenol in specific rubber formulations and compare its efficacy against other

commercially available antioxidants. The expected results would demonstrate a significant

improvement in the retention of physical properties after accelerated aging in rubber

compounds containing 4-Cyclohexylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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